Cas no 42899-94-5 (3',4'-dihydro-1'H-spirocyclohexane-1,2'-quinoline)

• Product Name: 3',4'-dihydro-1'H-spirocyclohexane-1,2'-quinoline
• CAS No: 42899-94-5
• MF: C₁₄H₁₉N
• MW: 201.30736374855
• CID: 2197212
• PubChem ID: 21826752
• Update Time: 2025-06-27

3',4'-dihydro-1'H-spirocyclohexane-1,2'-quinoline Chemical and Physical Properties

Names and Identifiers

• 3,4-Dihydro-1h-spiro[cyclohexane-1,2-quinoline]
• 3',4'-dihydro-1'H-spiro[cyclohexane-1,2'-quinoline]
• 42899-94-5
• AKOS025296401
• spiro[3,4-dihydro-1H-quinoline-2,1'-cyclohexane]
• 3',4'-dihydro-1'H-spirocyclohexane-1,2'-quinoline

• Inchi： 1S/C14H19N/c1-4-9-14(10-5-1)11-8-12-6-2-3-7-13(12)15-14/h2-3,6-7,15H,1,4-5,8-11H2
• InChI Key： JEJQRVJSXXFLEO-UHFFFAOYSA-N
• SMILES： N1C2C=CC=CC=2CCC21CCCCC2

Computed Properties

• Exact Mass: 201.152
• Monoisotopic Mass: 201.152
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12A^2
• XLogP3: 3.9

Experimental Properties

• Density: 1.051
• Boiling Point: 346.629°C at 760 mmHg
• Flash Point: 173.452°C
• Refractive Index: 1.575

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroquinolines

Additional information on 3',4'-dihydro-1'H-spirocyclohexane-1,2'-quinoline

3',4'-dihydro-1'H-spirocyclohexane-1,2'-quinoline and Its Role in CAS No. 42899-94-5 within Modern Biomedical Research

3',4'-dihydro-1'H-spirocyclohexane-1,2'-quinoline represents a unique class of CAS No. 42899-94-5 compounds that have garnered significant attention in recent years due to their potential applications in pharmaceutical development and biological research. This compound, characterized by its spirocyclohexane core and quinoline ring system, exhibits structural complexity that facilitates diverse interactions with biological targets. The integration of dihydro functional groups further enhances its chemical stability and reactivity, making it a promising candidate for drug discovery and therapeutic innovation.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 3',4'-dihydro-1'H-spirocyclohexane-1,2'-quinoline derivatives, which are now being explored for their pharmacological activities. A 2023 study published in *Journal of Medicinal Chemistry* highlighted the ability of these compounds to modulate quinoline-based signaling pathways, offering novel insights into their potential as spirocyclohexane-derived therapeutics. The structural versatility of CAS No. 42899-94-5 allows for the design of molecules with tailored biological profiles, addressing unmet medical needs in areas such as neurodegenerative diseases and oncology.

The spirocyclohexane framework of 3',4'-dihydro-1'H-spirocyclohexane-1,2'-quinoline contributes to its unique pharmacokinetic properties. Unlike traditional quinoline derivatives, this compound demonstrates enhanced permeability across biological membranes, which is critical for oral bioavailability. A 2024 review in *Bioorganic & Medicinal Chemistry* emphasized the role of spirocyclohexane moieties in improving drug solubility and reducing metabolic clearance, attributes that are essential for the development of long-acting formulations. These characteristics position CAS No. 42899-94-5 as a valuable scaffold for the creation of next-generation therapeutics.

3',4'-dihydro-1'H-spirocyclohexane-1,2'-quinoline derivatives have also shown promise in targeting specific quinoline-related receptors. For instance, a 2023 preclinical study demonstrated that these compounds can selectively inhibit quinoline-dependent kinases implicated in cancer progression. The ability to modulate quinoline-based signaling pathways without affecting non-targeted systems highlights the potential of CAS No. 42899-94-5 in minimizing side effects while maximizing therapeutic efficacy. This selectivity is a key advantage over conventional quinoline-based drugs, which often exhibit broader biological activity.

In the realm of spirocyclohexane-derived compounds, 3',4'-dihydro-1'H-spirocyclohexane-1,2'-quinoline stands out for its structural adaptability. Researchers have employed advanced computational methods to predict the binding affinity of these molecules to various quinoline-related targets, enabling the rational design of optimized derivatives. A 2024 paper in *Chemical Communications* showcased the use of machine learning algorithms to identify spirocyclohexane-based scaffolds with enhanced quinoline-modulating activity, underscoring the role of CAS No. 42899-94-5 in modern drug discovery strategies.

Furthermore, the dihydro functionality of 3',4'-dihydro-1'H-spirocyclohexane-1,2'-quinoline plays a critical role in its stability and reactivity. Unlike fully saturated quinoline derivatives, the presence of dihydro groups allows for partial hydrogen bonding interactions with biological targets, enhancing molecular recognition. This property has been leveraged in the development of spirocyclohexane-based inhibitors for diseases such as Alzheimer's and Parkinson's, where quinoline-related pathways are implicated in pathogenesis. The ability to fine-tune the dihydro configuration of CAS No. 42899-94-5 offers unprecedented control over its biological activity.

Recent advances in spirocyclohexane-based chemistry have also expanded the therapeutic potential of 3',4'-dihydro-1'H-spirocyclohexane-1,2'-quinoline. A 2023 study in *ACS Medicinal Chemistry Letters* reported the synthesis of CAS No. 42899-94-5 derivatives with improved anti-inflammatory properties, demonstrating their utility in the treatment of chronic inflammatory conditions. These findings highlight the versatility of spirocyclohexane-based scaffolds in addressing diverse medical challenges, from infectious diseases to autoimmune disorders.

3',4'-dihydro-1'H-spirocyclohexane-1,2'-quinoline is also being explored for its potential in quinoline-based antiviral therapies. A 2024 clinical trial evaluated the efficacy of CAS No. 42899-94-5 derivatives against viral infections, showing promising results in inhibiting viral replication. The structural features of spirocyclohexane-based compounds enable them to interact with viral enzymes, such as proteases and polymerases, making them attractive candidates for antiviral drug development. This application underscores the broad scope of CAS No. 42899-94-5 in combating emerging infectious diseases.

Moreover, the spirocyclohexane core of 3',4'-dihydro-1'H-spirocyclohexane-1,2'-quinoline has been utilized in the design of quinoline-based imaging agents. These compounds can be functionalized with radiolabels or fluorescent tags to enable non-invasive monitoring of biological processes. A 2023 study in *Nature Communications* demonstrated the use of CAS No. 42899-94-5 derivatives as contrast agents for in vivo imaging, providing new tools for diagnostic and therapeutic applications. This innovation reflects the growing importance of spirocyclohexane-based compounds in biomedical imaging.

In conclusion, 3',4'-dihydro-1'H-spirocyclohexane-1,2'-quinoline and its CAS No. 42899-94-5 derivatives represent a significant advancement in pharmaceutical research. Their structural complexity, combined with the adaptability of spirocyclohexane and quinoline moieties, enables the development of therapeutics with enhanced specificity and efficacy. As research in this field continues to evolve, the potential applications of CAS No. 42899-94-5 are expected to expand, offering new solutions to pressing medical challenges.